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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enalaprilat is the active diacid metabolite of the prodrug Enalapril, a potent inhibitor of the
Angiotensin-Converting Enzyme (ACE).[1][2][3] It is widely used in the management of
hypertension and heart failure.[1][3] In bioanalytical studies, particularly those employing Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), stable isotope-labeled internal
standards are crucial for accurate and precise quantification of analytes in biological matrices.
Enalaprilat-D5, a deuterated analog of Enalaprilat, serves as an ideal internal standard
because it shares nearly identical physicochemical properties with the analyte, ensuring
reliable correction for variability during sample preparation and instrument analysis.

This document provides detailed protocols for the preparation of Enalaprilat-D5 stock and
working solutions for use in bioanalytical applications.

Materials and Reagents

Enalaprilat-D5 powder

Enalaprilat-D5 Sodium salt powder (optional, for aqueous stock)

Dimethyl sulfoxide (DMSO), HPLC or ACS grade

Methanol, HPLC grade
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o Water, HPLC or Type | grade

o Acetonitrile, HPLC grade

o Formic Acid, analytical grade

e Analytical balance

o Class A volumetric flasks (various sizes)

o Calibrated micropipettes and tips

o \ortex mixer

e Sonicator bath

Cryogenic storage vials

Data Summary

Quantitative data regarding the solubility, preparation, and storage of Enalaprilat-D5 are

summarized in the tables below.

Table 1: Solubility of Enalaprilat-D5 and Related

Compounds
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Compound Solvent Solubility Notes
Sonication may be
_ > 2.5 mg/mL; 100 ) i
Enalaprilat-D5 DMSO required for higher
mg/mL )
concentrations.
Highly soluble for
Enalaprilat-D5 Sodium  Water (H20) > 100 mg/mL aqueous stock
solutions.
Use freshly opened,
Enalapril-D5 maleate DMSO =50 mg/mL non-hygroscopic
DMSO.
] Requires sonication
Enalapril-D5 maleate Water (H20) 33.33 mg/mL )
and warming.
Specific concentration
] not stated, but
Enalapril-D5 maleate Methanol Soluble

commonly used for 1

mg/mL stocks.

Table 2: F led - ondit

Storage . .
Form Duration Recommendations
Temperature
Store sealed and
Powder -20°C 3 years ]
away from moisture.
Store sealed and
Powder 4°C 2 years ]
away from moisture.
Aliguot to prevent
In Solvent -80°C 6 months repeated freeze-thaw
cycles.
Aliquot to prevent
In Solvent -20°C 1 month repeated freeze-thaw
cycles.
© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols
Protocol 1: Preparation of High-Concentration Primary
Stock Solution (10 mg/mL in DMSO)

This protocol is suitable for creating a concentrated stock for long-term storage.

Weighing: Accurately weigh 10 mg of Enalaprilat-D5 powder using an analytical balance.

» Solubilization: Transfer the powder to a 1 mL Class A volumetric flask. Add approximately 0.8
mL of high-grade DMSO.

e Mixing: Vortex the flask for 1-2 minutes. If necessary, place the flask in a sonicator bath for 5-
10 minutes to ensure complete dissolution.

e Final Volume: Once the solid is completely dissolved, bring the solution to the final 1 mL
volume with DMSO. Invert the flask several times to ensure homogeneity.

» Aliquoting and Storage: Dispense the stock solution into clearly labeled cryogenic vials in
volumes appropriate for future use to avoid repeated freeze-thaw cycles. Store the aliquots
at -80°C for up to 6 months.
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Protocol 1: High-Concentration Stock Solution
1. Accurately weigh
10 mg Enalaprilat-D5

y

2. Transfer powder to
1 mL volumetric flask

(3. Add ~0.8 mL DMSO)

y

4. Vortex and/or sonicate
to completely dissolve

y

5. Bring to final
volume of 1 mL

y

6. Aliquot into
cryogenic vials

y

7. Store at -80°C
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Protocols 2 & 3: Working Solution and CC/QC Preparation

Analyte (Enalaprilat)
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Primary Stock Solution
(2 mg/mL in Methanol)

Blank Biological Matrix Intermediate Stock
(e.g., Plasma) (e.g., 10 pg/mL)

(Spiked cC&Qc Samples) Working IS Solution

Serial Dilutions for
CC & QC Standards

(e.g., 1 pg/mL)

Add Working IS

(Final Sample for Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Enalaprilat-D5 Stock and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10799935#preparation-of-enalaprilat-d5-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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